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Compound of Interest

Compound Name: Etilefrine pivalate

CAS No.: 85750-39-6

Cat. No.: B194572

Get Quote

Part 1: Executive Summary & Chemical Context
Etilefrine Pivalate (3-[2-(ethylamino)-1-hydroxyethyl]phenyl 2,2-dimethylpropanoate)

represents a classic prodrug design strategy. By esterifying the phenolic hydroxyl group of the

parent molecule (etilefrine) with pivalic acid, the molecule's lipophilicity is significantly

enhanced to improve membrane permeability and oral bioavailability.

However, this modification introduces a critical formulation challenge: The Solubility-Stability

Paradox.

Solubility: The pivalate ester reduces aqueous solubility at neutral pH compared to the

parent drug, necessitating the use of organic co-solvents or pH manipulation.

Stability: While the tert-butyl group of the pivalate moiety provides steric hindrance that

resists hydrolysis better than simple acetates, the ester bond remains susceptible to

hydrolytic cleavage in aqueous environments, particularly at extreme pH levels.

This guide provides a rigorous, self-validating protocol for selecting solvents that balance high

solubility with maximal chemical stability.
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Physicochemical Profile
Property Value / Characteristic

Implication for Solvent
Selection

Molecular Formula Moderate molecular weight.

Functionality
Secondary Amine, Pivalate

Ester

Amine: pH-dependent

solubility (soluble < pH 8).

Ester: Hydrolysis risk in water.

[1]

LogP (Predicted) ~2.2 - 2.5

Lipophilic. Requires organic

solvents or surfactants for

neutral aqueous formulation.

pKa (Amine) ~9.5 (Estimated)

Ionized (cationic) at

physiological pH; highly

soluble as a salt (HCl).

Key Solubility DMSO: ~50 mg/mL Excellent stock solvent.

Part 2: Solvent Screening Strategy
The selection process must prioritize compatibility (preventing degradation) over simple

capacity (amount dissolved).

Class A: Primary Stock Solvents (High Capacity, High
Stability)
These solvents are used for preparing master stock solutions for storage or in vitro assays.

Dimethyl Sulfoxide (DMSO):Recommended.[2] High solubility (~50 mg/mL). Inert to ester

hydrolysis in anhydrous conditions.

Anhydrous Ethanol: Good solubility. Suitable for biological assays where DMSO toxicity is a

concern. Store at -20°C to prevent transesterification.

Class B: Analytical Solvents (HPLC/LC-MS)
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Acetonitrile (ACN): Preferred organic modifier. Lower viscosity and UV cutoff than methanol.

Acidified Water (0.1% Formic Acid): Essential to maintain the amine in its cationic form (

), drastically increasing solubility and preventing peak tailing.

Class C: Formulation Vehicles (Biocompatible)
Polyethylene Glycol 400 (PEG 400): Excellent solubilizer for lipophilic amines.

Propylene Glycol (PG): Common co-solvent.

Lipid Carriers: Due to the pivalate lipophilicity, oil-based vehicles (e.g., Miglyol) are viable for

oral delivery.

Part 3: Visualization of Decision Logic
The following diagram outlines the critical decision pathways for solvent selection based on the

intended application (Analysis vs. Formulation).
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Figure 1: Decision matrix for selecting the optimal solvent system based on downstream

application.

Part 4: Detailed Experimental Protocols
Protocol 1: Saturation Solubility Determination (Shake-
Flask Method)
Objective: To quantify the exact solubility of Etilefrine Pivalate in candidate solvents.

Materials:

Etilefrine Pivalate (Solid).[3][4]
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Solvents: Water (pH 1.2, 4.5, 6.8, 7.4), Ethanol, PEG 400.

0.45 µm PTFE Syringe Filters (Hydrophilic/Hydrophobic compatible).

HPLC System with UV detection (217 nm).

Workflow:

Preparation: Add excess Etilefrine Pivalate solid (approx. 10 mg) to 1 mL of the test solvent

in a glass vial.

Equilibration: Seal vials and place in an orbital shaker at 25°C for 24 hours.

Note: Protect from light to prevent photodegradation.

Filtration: Filter the supernatant using a pre-warmed syringe filter to remove undissolved

solid.

Dilution: Immediately dilute the filtrate with mobile phase to bring concentration within the

linear calibration range.

Quantification: Analyze via HPLC.

Calculation:

.

Protocol 2: Hydrolytic Stability Assessment
Objective: To verify that the selected solvent does not degrade the pivalate ester into the parent

etilefrine.

Workflow:

Spiking: Prepare a 1 mg/mL solution of Etilefrine Pivalate in the test solvent (e.g.,

Water/Ethanol 50:50).

Incubation: Incubate at 37°C.
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Sampling: Aliquot samples at T=0, 1h, 4h, 24h.

Quenching: If using aqueous buffers, quench immediately with cold acetonitrile.

Analysis: Monitor the appearance of the Etilefrine (Parent) peak.

Etilefrine Pivalate RT: ~High (Lipophilic).[5]

Etilefrine Parent RT: ~Low (Hydrophilic).

Acceptance Criteria: < 1% degradation over 24 hours.

Part 5: Degradation Pathway Visualization
Understanding the breakdown mechanism is vital for interpreting stability data in protic

solvents.
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Figure 2: Hydrolytic degradation pathway of Etilefrine Pivalate yielding the parent drug and

pivalic acid.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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